Cas no 1804797-27-0 (3-(Difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde
• CAS No: 1804797-27-0
• MF: C₈H₄F₅NO₃
• MW: 257.114279747009
• CID: 4833104
• Update Time: 2025-05-20

3-(Difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde

• Inchi： 1S/C8H4F5NO3/c9-6(10)5-3(2-15)4(1-14-7(5)16)17-8(11,12)13/h1-2,6H,(H,14,16)
• InChI Key： VNGBGRJWFBQWER-UHFFFAOYSA-N
• SMILES： FC(C1C(NC=C(C=1C=O)OC(F)(F)F)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 410
• XLogP3: 0.9
• Topological Polar Surface Area: 55.4

Additional information on 3-(Difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde

Introduction to 3-(Difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1804797-27-0)

3-(Difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1804797-27-0, belongs to a class of pyridine derivatives that exhibit remarkable structural and functional diversity. The presence of both difluoromethyl and trifluoromethoxy substituents in its molecular structure imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The 3-(Difluoromethyl) group is particularly noteworthy due to its ability to modulate the lipophilicity and metabolic stability of drug candidates. This substitution pattern is frequently employed in medicinal chemistry to enhance binding affinity and reduce susceptibility to enzymatic degradation. In contrast, the 2-hydroxy and 5-(trifluoromethoxy) functionalities contribute to the compound's solubility and interactions with biological targets, respectively. These features collectively position this compound as a promising intermediate in the synthesis of pharmacologically relevant molecules.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with increasing accuracy. Studies utilizing molecular docking simulations have suggested that derivatives of 3-(Difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde may exhibit inhibitory effects on various enzymes and receptors implicated in inflammatory and infectious diseases. For instance, preliminary data indicate potential interactions with cyclooxygenase (COX) enzymes, which are pivotal in the biosynthesis of prostaglandins and play a crucial role in pain and inflammation.

The 4-carboxaldehyde moiety serves as a versatile handle for further chemical modifications, allowing for the facile introduction of amine or thiol groups through condensation reactions. This reactivity has been exploited in the synthesis of peptidomimetics and other heterocyclic compounds that mimic natural bioactive peptides. The trifluoromethoxy group, on the other hand, is known for its ability to enhance binding interactions by increasing electron density at specific positions within the active site of target proteins. Such structural features are particularly valuable in the design of small-molecule inhibitors with high selectivity.

In the context of drug discovery, pyridine derivatives have long been recognized for their broad spectrum of biological activities. The combination of fluorinated substituents with hydroxyl and aldehyde functionalities creates a molecular architecture that is both pharmacologically intriguing and synthetically accessible. Researchers have leveraged this versatility to develop novel therapeutics targeting neurological disorders, oncological conditions, and metabolic diseases. The aldehyde group, for example, can be coupled with nucleophiles via condensation reactions, leading to the formation of Schiff bases or imines—structures that have demonstrated efficacy in preclinical models.

Emerging research also highlights the potential application of this compound in agrochemical formulations. Fluorinated pyridines are increasingly being explored as key components in herbicides and fungicides due to their enhanced stability under environmental stressors. The specific electronic properties imparted by fluorine atoms improve the bioavailability and persistence of these compounds, making them more effective at lower concentrations. This dual utility—pharmaceutical and agrochemical—underscores the broad applicability of 3-(Difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde as a building block for innovative solutions across multiple industries.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available pyridine precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are employed to introduce the desired substituents with high precision. The optimization of these synthetic routes is critical for achieving high yields and purity levels required for industrial-scale production. Recent innovations in flow chemistry have further streamlined these processes, enabling faster reaction times and reduced solvent consumption.

From a mechanistic standpoint, the interplay between electronic effects and steric hindrance governs the reactivity and selectivity of this compound in various chemical transformations. Computational studies have provided insights into how fluorine atoms influence nearby functional groups through hyperconjugation and dipole moment interactions. Such knowledge is instrumental in designing derivatives with tailored properties for specific applications. For example, modulating the electron density around the aldehyde group can fine-tune its reactivity toward different nucleophiles while maintaining overall structural integrity.

The pharmacokinetic profile of derivatives derived from 3-(Difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde is another area of active investigation. Fluoro-substituted compounds often exhibit prolonged half-lives due to their resistance to metabolic degradation by cytochrome P450 enzymes. This characteristic makes them attractive candidates for oral formulations where bioavailability is a critical factor. Additionally, fluorine atoms can enhance cell membrane permeability by increasing lipophilicity without compromising water solubility—a balance that is essential for effective drug delivery.

In conclusion,3-(Difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1804797-27-0) represents a structurally complex yet versatile intermediate with significant potential across pharmaceuticals and agrochemicals alike. Its unique combination of substituents—difluoromethyl, trifluoromethoxy, hydroxyl, and aldehyde—provides an ideal platform for generating novel bioactive molecules through both traditional organic synthesis methods and cutting-edge computational approaches. As research continues to uncover new therapeutic applications for fluorinated pyridines,this compound will undoubtedly remain at forefrontof medicinal chemistry innovation.